Cas no 1260386-20-6 (4-Iodo-2-methyl-1H-indole)

• Product Name: 4-Iodo-2-methyl-1H-indole
• CAS No: 1260386-20-6
• MF: C₉H₈IN
• MW: 257.070994377136
• CID: 2950410
• PubChem ID: 123135305
• Update Time: 2024-02-29

4-Iodo-2-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-碘-2-甲基-1H-吲哚
• 4-Iodo-2-methyl-1H-indole
• SB14715

• Inchi： 1S/C9H8IN/c1-6-5-7-8(10)3-2-4-9(7)11-6/h2-5,11H,1H3
• InChI Key： GKTHMTTXXWGZOJ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1C=C(C)N2

Computed Properties

• Exact Mass: 256.97015g/mol
• Monoisotopic Mass: 256.97015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 15.8